Cas no 99042-98-5 (Methanone, bis(5-methyl-1H-pyrrol-2-yl)-)

• Product Name: Methanone, bis(5-methyl-1H-pyrrol-2-yl)-
• CAS No: 99042-98-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 4379304
• Update Time: 2025-10-29

Methanone, bis(5-methyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(5-methyl-1H-pyrrol-2-yl)-

• Inchi： 1S/C11H12N2O/c1-7-3-5-9(12-7)11(14)10-6-4-8(2)13-10/h3-6,12-13H,1-2H3
• InChI Key： PYSISZMLSLENLK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)N1)(C1=CC=C(C)N1)=O

Additional information on Methanone, bis(5-methyl-1H-pyrrol-2-yl)-

Introduction to Methanone, bis(5-methyl-1H-pyrrol-2-yl) (CAS No. 99042-98-5)

Methanone, bis(5-methyl-1H-pyrrol-2-yl) (CAS No. 99042-98-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, also known as Bis(5-methylpyrrol-2-yl)methanone, is characterized by its distinctive molecular structure, which features two 5-methylpyrrole rings linked by a carbonyl group. This structure imparts a range of interesting properties that make it a valuable candidate for various applications, including pharmaceuticals, materials science, and catalysis.

The chemical formula of Methanone, bis(5-methyl-1H-pyrrol-2-yl) is C₁₃H₁₄N₂O, and its molecular weight is approximately 210.26 g/mol. The compound is typically synthesized through the condensation of 5-methylpyrrole with an appropriate carbonyl compound, such as acetyl chloride or acetic anhydride. The synthesis process can be finely tuned to achieve high yields and purity, making it suitable for both laboratory-scale and industrial applications.

In recent years, Methanone, bis(5-methyl-1H-pyrrol-2-yl) has been the subject of extensive research due to its potential biological activities. Studies have shown that this compound exhibits significant antioxidant properties, which can be attributed to the presence of the pyrrole rings and the carbonyl group. These antioxidant properties make it a promising candidate for the development of new drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, Methanone, bis(5-methyl-1H-pyrrol-2-yl) has been investigated for its potential anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be useful in the treatment of inflammatory conditions like arthritis and inflammatory bowel disease.

In addition to its biological activities, Methanone, bis(5-methyl-1H-pyrrol-2-yl) has also shown promise in materials science applications. The unique electronic properties of the pyrrole rings make it an attractive building block for the synthesis of conductive polymers and organic semiconductors. Research in this area has focused on developing new materials with enhanced electrical conductivity and stability for use in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The structural flexibility of Methanone, bis(5-methyl-1H-pyrrol-2-yl) also makes it a valuable ligand in coordination chemistry. It can form stable complexes with various metal ions, which can be used in catalytic processes such as polymerization reactions and cross-coupling reactions. These complexes often exhibit high catalytic activity and selectivity, making them useful in both academic research and industrial settings.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic structure and reactivity of Methanone, bis(5-methyl-1H-pyrrol-2-yl). Density functional theory (DFT) calculations have provided insights into the distribution of electron density within the molecule and its interaction with other chemical species. These computational studies have guided experimental efforts to optimize synthetic routes and improve the performance of materials derived from this compound.

In conclusion, Methanone, bis(5-methyl-1H-pyrrol-2-yl) (CAS No. 99042-98-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and catalysis. Its unique molecular structure endows it with valuable properties that make it an exciting subject for ongoing research. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.